Cas no 2171985-20-7 (tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate)

• Product Name: tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate
• CAS No: 2171985-20-7
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 6082514
• PubChem ID: 165501889
• Update Time: 2025-05-21

tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate
• EN300-1455629
• 2171985-20-7
• tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro[4.4]nonane-9-carboxylate

• Inchi： 1S/C16H29NO3/c1-13(2,3)19-12(18)11-8-17-10-16(11)9-14(4,5)20-15(16,6)7/h11,17H,8-10H2,1-7H3
• InChI Key： HABXJVGIXQFDCR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC2(CNCC2C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate

tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate (CAS No: 2171985-20-7)

The compound tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate, with the CAS number 2171985-20-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spirocyclic structure, which combines a lactam ring with a carbonyl group and a tert-butyl ester moiety. The molecule's structure is characterized by its spiro arrangement, where two rings share a single atom, creating a highly rigid and potentially bioactive framework.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the development of self-healing polymers and stimuli-responsive materials. The spirocyclic core of this compound provides an ideal platform for incorporating functional groups that can respond to external stimuli such as temperature, pH, or light. This makes it a promising candidate for applications in drug delivery systems and smart materials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with the growing trend toward sustainable chemical synthesis methods.

The physical and chemical properties of tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate have been extensively studied to understand its behavior under various conditions. For example, its thermal stability has been evaluated using differential scanning calorimetry (DSC), revealing that it can withstand temperatures up to 200°C without significant decomposition. Additionally, its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) has been determined, making it suitable for use in various organic reactions.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have demonstrated that it can serve as a biocompatible carrier for hydrophobic drugs due to its amphiphilic nature. The tert-butyl ester group provides hydrophobicity, while the lactam ring introduces some degree of hydrophilicity. This balance allows the compound to form micelles or nanoparticles that can encapsulate and deliver drugs to specific targets within the body.

Furthermore, the compound has shown potential in catalysis applications. Its rigid spirocyclic structure can act as a template for organizing catalytic sites in enzymes or synthetic catalysts. This property has led to investigations into its use as a chiral auxiliary in asymmetric catalysis, where it can induce high enantioselectivity in reactions.

In conclusion, tert-butyl 1,1,3,3-tetramethyl-2-oxa-7-azaspiro4.4nonane-9-carboxylate (CAS No: 2171985-20-7) is a versatile compound with a wide range of applications in modern chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug delivery, catalysis, and advanced materials.